Cas no 853296-87-4 (Benzenamine,3-[[4-(1-methylethyl)-1-piperazinyl]methyl]-5-(trifluoromethyl)-)

• Product Name: Benzenamine,3-[[4-(1-methylethyl)-1-piperazinyl]methyl]-5-(trifluoromethyl)-
• CAS No: 853296-87-4
• MF: C₁₅H₂₂F₃N₃
• MW: 301.350493907928
• CID: 1836261
• PubChem ID: 57431442
• Update Time: 2025-04-21

Benzenamine,3-[[4-(1-methylethyl)-1-piperazinyl]methyl]-5-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenamine,3-[[4-(1-methylethyl)-1-piperazinyl]methyl]-5-(trifluoromethyl)-
• 3-(4-isopropylpiperazin-1-ylmethyl)-5-trifluoromethyl-aniline
• 5-trifluoromethyl-3-(4-isopropylpiperazin-1-ylmethyl)-aniline
• QBWBWDLWPAJFRV-UHFFFAOYSA-N
• 853296-87-4
• IDDURSHAWBUWKF-UHFFFAOYSA-N
• DA-41181
• SCHEMBL2777640

• Inchi： 1S/C15H22F3N3/c1-11(2)21-5-3-20(4-6-21)10-12-7-13(15(16,17)18)9-14(19)8-12/h7-9,11H,3-6,10,19H2,1-2H3
• InChI Key： IDDURSHAWBUWKF-UHFFFAOYSA-N
• SMILES： FC(C1=CC(=CC(=C1)CN1CCN(C(C)C)CC1)N)(F)F

Computed Properties

• Exact Mass: 301.17658220g/mol
• Monoisotopic Mass: 301.17658220g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 32.5Ų